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Compound of Interest

Compound Name: 5-Bromodecane

Cat. No.: B14545004

For researchers, scientists, and drug development professionals, the acquisition of specific
chemical reagents is a critical starting point for innovation. This technical guide addresses the
commercial availability, synthesis, and key properties of 5-Bromodecane (CAS No. 62065-03-
6), a secondary bromoalkane with potential applications in organic synthesis and
pharmaceutical development.

While readily available structural isomers like 1-bromodecane are common staples in chemical
catalogs, this guide reveals that 5-Bromodecane is not a commercially stocked compound.
Investigations into major chemical supplier databases indicate a lack of off-the-shelf availability.
This necessitates a focus on viable synthetic routes for its production in a laboratory setting.
This guide provides a comprehensive overview of a proposed synthetic pathway, including a
detailed experimental protocol and a list of commercially available precursors.

Physicochemical Properties and Specifications

While commercial quantitative data for 5-Bromodecane is unavailable due to its lack of
suppliers, key physicochemical properties have been computed and are summarized below.
These values are crucial for predicting its behavior in chemical reactions and for its purification
and characterization.
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Property Value Source
Molecular Formula C1oH21Br PubChem[1]
Molecular Weight 221.18 g/mol PubChem[1]
CAS Number 62065-03-6 PubChem[1]
IUPAC Name 5-bromodecane PubChem[1]
SMILES CCCcCcCcC(Br)cccce Molport[2]
Computed XLogP3 5.2 PubChem[1]
Computed Boiling Point Not Available

Computed Density Not Available

In-House Synthesis: The Viable Route to 5-
Bromodecane

Given the absence of commercial suppliers, researchers requiring 5-Bromodecane must rely
on in-house synthesis. A practical and efficient method involves the bromination of the
corresponding secondary alcohol, decan-5-ol, a readily available starting material.

Proposed Synthetic Pathway

The synthesis of 5-Bromodecane can be effectively achieved through the reaction of decan-5-
ol with a suitable brominating agent, such as phosphorus tribromide (PBr3). This reaction is a
standard method for converting secondary alcohols to their corresponding alkyl bromides.

Pyridine (optional, as solvent/acid scavenger)
Phosphorus Tribromide (PBr3)
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A proposed synthetic pathway for 5-Bromodecane.

Experimental Protocol: Synthesis of 5-Bromodecane
from Decan-5-ol

This protocol provides a detailed methodology for the synthesis of 5-Bromodecane.
Materials and Reagents:

e Decan-5-ol (CAS: 5205-34-5)

e Phosphorus tribromide (PBr3) (CAS: 7789-60-8)
e Anhydrous diethyl ether

» Saturated sodium bicarbonate solution

e Brine (saturated sodium chloride solution)

e Anhydrous magnesium sulfate

* Ice bath

e Round-bottom flask

e Dropping funnel

» Reflux condenser

e Separatory funnel

» Rotary evaporator

Procedure:

» Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser under a nitrogen atmosphere, dissolve decan-5-ol (1
equivalent) in anhydrous diethyl ether. Cool the solution in an ice bath to 0°C.
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Addition of PBrs: Slowly add phosphorus tribromide (0.4 equivalents) dropwise to the stirred
solution of decan-5-ol via the dropping funnel. Maintain the temperature at 0°C during the
addition.

Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture
to warm to room temperature. Stir the mixture for 12-18 hours. The reaction can be
monitored by thin-layer chromatography (TLC).

Work-up: Carefully pour the reaction mixture over crushed ice. Transfer the mixture to a
separatory funnel and separate the organic layer.

Washing: Wash the organic layer sequentially with cold water, saturated sodium bicarbonate
solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent using a rotary evaporator.

Purification: The crude 5-Bromodecane can be purified by vacuum distillation to yield the
final product.

Sourcing of Precursors

The key precursor for the synthesis of 5-Bromodecane is decan-5-ol. This chemical is
commercially available from several suppliers.

Supplier Purity Quantity
Molport 97% Inquire

TCIl America >96.0% (GC) 5mL, 25 mL
CymitQuimica >96.0% (GC) 5mL

Note: Availability and pricing are subject to change. It is recommended to contact the suppliers
directly for the most current information.

Logical Workflow for Acquisition
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For researchers requiring 5-Bromodecane, the following workflow outlines the necessary
steps from identification to utilization.

Phase 1: Sourcing

Identify Need for 5-Bromodecane

l

Search Commercial Suppliers

;

Confirm Unavailability

Phase 2: Synthesis Planning

Identify Synthetic Precursor (Decan-5-ol)

AN

Source Decan-5-ol Suppliers Develop/Adapt Synthetic Protocol

Phase 3: Execution Ez/\{lysis

Procure Precursors & Reagents

;

Perform Synthesis & Purification

i

Characterize Product (NMR, MS, etc.)

Phase 4: Application

Utilize in Research/Development
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A logical workflow for obtaining and using 5-Bromodecane.

In conclusion, while 5-Bromodecane is not a commercially available reagent, this guide
provides the necessary information for its synthesis in a laboratory setting. By following the
outlined synthetic protocol and sourcing the readily available precursor, decan-5-ol,
researchers can obtain this valuable compound for their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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